Cas no 1485417-01-3 ((3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride)

• Product Name: (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride
• CAS No: 1485417-01-3
• MF: C₉H₁₅BClNO₂
• MW: 215.484901666641
• MDL: MFCD20731144
• CID: 3163053
• PubChem ID: 56828044
• Update Time: 2025-05-26

(3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride
• 3-((Dimethylamino)methyl)phenylboronic acid hydrochloride
• {3-[(dimethylamino)methyl]phenyl}boronic acid hydrochloride
• 3-((diMethylaMino)Methyl)phenylboronic acid HCL
• (3-[(Dimethylamino)methyl]phenyl)boronic acid hydrochloride
• NE16691
• AK144535
• ST2410334
• [3-[(dimethylamino)methyl]phenyl]boronic acid;hydrochloride
• Boronic acid, B-[3-[(dimethylamino)methyl]phenyl]-, hydrochloride (
• DS-7879
• 1485417-01-3
• EN300-95169
• MFCD03425961
• Boronic acid, B-[3-[(dimethylamino)methyl]phenyl]-, hydrochloride (1:1)
• SB78945
• [3-(Dimethylaminomethyl)phenyl]boronic acid hydrochloride
• C72829
• Z2238072216
• MFCD20731144
• AKOS017343948
• 3-[(DIMETHYLAMINO)METHYL]PHENYLBORONIC ACID HYDROCHLORIDE
• CS-0147301
• (3-((Dimethylamino)methyl)phenyl)boronicacidhydrochloride
• KJC41701

• MDL： MFCD20731144
• Inchi： 1S/C9H14BNO2.ClH/c1-11(2)7-8-4-3-5-9(6-8)10(12)13;/h3-6,12-13H,7H2,1-2H3;1H
• InChI Key： NLTVXNFNTNAFSL-UHFFFAOYSA-N
• SMILES： Cl.OB(C1=CC=CC(=C1)CN(C)C)O

Computed Properties

• Exact Mass: 215.0884366g/mol
• Monoisotopic Mass: 215.0884366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7

(3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride

(3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride (CAS No. 1485417-01-3): An Overview

(3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride (CAS No. 1485417-01-3) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a boronic acid group and a dimethylamino-functionalized benzene ring. The combination of these functional groups endows the molecule with a range of useful properties, making it an important reagent in various chemical and biological applications.

The boronic acid moiety in (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is particularly noteworthy due to its ability to participate in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This reaction is crucial in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. The presence of the dimethylamino group further enhances the reactivity and selectivity of the molecule, making it an attractive choice for researchers aiming to develop novel compounds with specific functionalities.

Recent studies have highlighted the potential of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for drug development. The researchers found that derivatives of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride exhibited high binding affinities to specific GPCRs, suggesting their potential as lead compounds for therapeutic applications.

In addition to its applications in medicinal chemistry, (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry C demonstrated the utility of this compound in the synthesis of boron-containing polymers with tunable optical properties. These polymers have potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The hydrochloride salt form of the compound ensures good solubility and stability, which are critical factors for its use in polymer synthesis.

The synthetic accessibility of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is another factor contributing to its widespread use. A straightforward synthetic route involves the reaction of 3-(dimethylaminomethyl)benzeneboronic acid with hydrogen chloride gas, yielding the desired hydrochloride salt. This synthetic method is scalable and can be performed under mild conditions, making it suitable for both laboratory-scale and industrial-scale production.

In terms of safety and handling, (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride should be stored under dry conditions to prevent degradation. It is generally considered stable under normal laboratory conditions but should be handled with care to avoid exposure to moisture or air, which can affect its reactivity. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound.

The versatility and unique properties of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride make it an invaluable reagent in modern chemical research. Its applications span from drug discovery to materials science, highlighting its importance in advancing scientific knowledge and technological innovation. As research continues to uncover new uses for this compound, it is likely that its significance will only grow in the coming years.